![molecular formula C7H14ClN3O B1440494 [2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride CAS No. 952233-40-8](/img/structure/B1440494.png)
[2-(3-Isopropyl-1,2,4-oxadiazol-5-yl)ethyl]amine hydrochloride
Cat. No. B1440494
Key on ui cas rn:
952233-40-8
M. Wt: 191.66 g/mol
InChI Key: ATWQIKRVWNFMJQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08354418B2
Procedure details
900 mg (3.53 mmol) tert-butyl [2-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate are placed in 10 ml dichloromethane, 20 ml 1 molar ethereal hydrochloric acid are added. The reaction mixture is stirred for 16 hours at ambient temperature. After the further addition of 10 ml ethereal hydrochloric acid the mixture is stirred for another 72 hours at ambient temperature and 4 hours at 40° C. The suspension is evaporated down. The residue is dissolved in acetone, mixed with diethyl ether and suction filtered.
Name
tert-butyl [2-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate
Quantity
900 mg
Type
reactant
Reaction Step One
Identifiers
|
REACTION_CXSMILES
|
[CH:1]([C:4]1[N:8]=[C:7]([CH2:9][CH2:10][NH:11]C(=O)OC(C)(C)C)[O:6][N:5]=1)([CH3:3])[CH3:2].[ClH:19]>ClCCl>[ClH:19].[CH:1]([C:4]1[N:8]=[C:7]([CH2:9][CH2:10][NH2:11])[O:6][N:5]=1)([CH3:3])[CH3:2] |f:3.4|
|
Inputs
Step One
|
Name
|
tert-butyl [2-(3-isopropyl-[1,2,4]oxadiazol-5-yl)-ethyl]-carbamate
|
|
Quantity
|
900 mg
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)C1=NOC(=N1)CCNC(OC(C)(C)C)=O
|
Step Two
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Name
|
|
|
Quantity
|
20 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Three
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
|
Step Four
|
Name
|
|
|
Quantity
|
10 mL
|
|
Type
|
solvent
|
|
Smiles
|
ClCCl
|
Conditions
Temperature
|
Control Type
|
AMBIENT
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
The reaction mixture is stirred for 16 hours at ambient temperature
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
STIRRING
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Type
|
STIRRING
|
|
Details
|
is stirred for another 72 hours at ambient temperature and 4 hours at 40° C
|
|
Duration
|
4 h
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The suspension is evaporated down
|
DISSOLUTION
|
Type
|
DISSOLUTION
|
|
Details
|
The residue is dissolved in acetone
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
mixed with diethyl ether and suction
|
FILTRATION
|
Type
|
FILTRATION
|
|
Details
|
filtered
|
Outcomes
Product
Details
Reaction Time |
16 h |
|
Name
|
|
|
Type
|
|
|
Smiles
|
Cl.C(C)(C)C1=NOC(=N1)CCN
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Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
